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Compound of Interest

Compound Name: 1,1-Diphenylacetone

Cat. No.: B1664572

An Application Note and Protocol for the Safe Handling and Storage of 1,1-Diphenylacetone

Abstract

1,1-Diphenylacetone (CAS No. 781-35-1) is a versatile diaryl-substituted ketone widely
utilized as a key intermediate in organic synthesis, particularly in the development of
pharmaceuticals and specialty chemicals.[1][2] Its applications range from the synthesis of
active pharmaceutical ingredients (APIs) for antidepressants and antihistamines to the
formulation of agrochemicals and photoinitiators in polymer chemistry.[1][3] Given its reactivity
and specific hazard profile, adherence to rigorous handling and storage protocols is paramount
to ensure laboratory safety, experimental integrity, and environmental compliance. This
document provides a comprehensive guide for researchers, scientists, and drug development
professionals on the essential procedures for the safe management of 1,1-Diphenylacetone,
from receipt to disposal.

Physicochemical Properties and Identification

1,1-Diphenylacetone is an organic compound that appears as a white to off-white crystalline
solid or powder at room temperature.[1][4][5] It is generally insoluble in water but soluble in
common organic solvents like ethanol, ether, and chloroform.[4] Understanding its physical and
chemical properties is the foundation for its safe handling.

Table 1: Physicochemical Data for 1,1-Diphenylacetone
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Property Value Source(s)

IUPAC Name 1,1-diphenylpropan-2-one [61[7]

1,1-Diphenyl-2-propanone,
Synonyms [1][4]
Benzhydryl methyl ketone

CAS Number 781-35-1 [1][6]
Molecular Formula Ci1s5H140 [1107]
Molecular Weight 210.27 g/mol [1]

White to off-white crystalline
Appearance _ [1][4][8]
powder/solid

Melting Point 59-63 °C [1109]
Boiling Point 307 °C [6]
) = 99% (GC) is commercially
Purity ) [1][5]
available

Hazard Identification and Safety Precautions

While toxicity information is limited, 1,1-Diphenylacetone is classified as an irritant and
requires careful handling to minimize exposure.[4] It is a combustible solid, though not highly
flammable.[4][9] The primary routes of exposure are inhalation of dust, skin contact, and eye
contact.

GHS Hazard Classification

Based on available data, 1,1-Diphenylacetone is associated with the following GHS Hazard
Statements:

e H315: Causes skin irritation.[7]
o H319: Causes serious eye irritation.[7]

e H335: May cause respiratory irritation.[7]
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Incompatibilities and Hazardous Reactions

The stability of 1,1-Diphenylacetone can be compromised by certain substances, leading to
potentially hazardous reactions. It is crucial to prevent contact with:

e Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.[4][8][9]
e Strong Acids and Bases: May induce decomposition.[4]
* Reactive Metals: May catalyze hazardous reactions.[4]

The compound is sensitive to heat and air, which underscores the need for controlled storage
conditions.[8]

Personal Protective Equipment (PPE)

A systematic approach to PPE is essential for mitigating the risks associated with handling 1,1-
Diphenylacetone. The selection of appropriate PPE is the responsibility of the user and should
be based on a thorough risk assessment of the specific procedure being performed.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

To prevent skin contact and

B antion Chemical-resistant gloves irritation. Nitrile is preferred for
(e.g., Nitrile rubber).[10] general chemical protection.
[11]
Safety glasses with side To protect eyes from dust
Eye/Face Protection shields or chemical safety particles and accidental
goggles.[12][13] splashes.
Standard laboratory coat. An To prevent contamination of
Skin/Body Protection apron may be used for bulk personal clothing and minimize
transfers.[11][13] skin exposure.

To prevent inhalation of
Use only in a certified chemical  airborne dust or vapors, which

Respiratory Protection ] o
fume hood.[12] can cause respiratory irritation.

[7]

Causality: The requirement for handling within a fume hood is a direct consequence of the
compound's potential to cause respiratory irritation (H335) and the need to control exposure to
fine dust particles.[7][12]

Protocol for Handling 1,1-Diphenylacetone

This protocol outlines the standard operating procedure for safely handling 1,1-
Diphenylacetone in a laboratory setting. The workflow emphasizes minimizing exposure and
preventing contamination.

Workflow for Handling and Use
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Caption: Standard workflow for handling 1,1-Diphenylacetone.
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Step-by-Step Handling Protocol

o Preparation: Before handling, consult the Safety Data Sheet (SDS).[13] Ensure that a
certified chemical fume hood and an eyewash station/safety shower are accessible.[14]

o Personal Protective Equipment: Don the required PPE as specified in Table 2.

» Dispensing: Conduct all weighing and transfer operations inside a chemical fume hood to
control dust and potential vapors.[12]

» Technique: When transferring the solid, use a spatula and handle it gently to minimize the
generation of airborne dust.[4][14] Avoid scooping directly from the bottle opening if possible
to prevent contamination.

o Container Management: After dispensing the required amount, securely close the container
lid immediately to protect the remaining material from moisture and air.[4][8]

o Post-Handling: Wipe down the spatula and the work surface inside the fume hood with a
damp cloth to collect any residual dust. Dispose of contaminated materials as hazardous
waste.

o Hygiene: After completing the task and removing PPE, wash hands thoroughly with soap and
water.[4]

Storage Procedures for 1,1-Diphenylacetone

Proper storage is critical for maintaining the stability and purity of 1,1-Diphenylacetone and for
ensuring laboratory safety. The compound is heat and air-sensitive, necessitating specific
storage conditions.[8]

Storage Condition Requirements

Table 3: Summary of Recommended Storage Conditions
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Parameter Recommendation Rationale & Source(s)

To maintain stability and
prevent degradation. The

Temperature Refrigerated: 0-8 °C i N
compound is heat-sensitive.[1]

[4]

) To prevent oxidation and
Store under an inert gas (e.g., ) )
Atmosphere ) degradation from atmospheric
Argon, Nitrogen). ) o -
air, as it is air-sensitive.[8][15]

i ] ) To prevent exposure to air and
) Tightly sealed, light-resistant ] )
Container i moisture and protect from light.
container.
[41012]

To ensure a stable
) ] environment and prevent
Location Cool, dry, well-ventilated area. _ _
accumulation of any potential

vapors.[4][12]

Store away from incompatible _
) ) o ] To prevent accidental
Segregation materials (oxidizers, acids, ]
hazardous reactions.[4][8]
bases).

Storage Logic and Protocol

The following decision tree illustrates the protocol for ensuring proper storage of 1,1-
Diphenylacetone upon receipt or after use.
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Caption: Decision workflow for the proper storage of 1,1-Diphenylacetone.
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Spill Management and Waste Disposal

Accidental spills and waste must be managed promptly and correctly to mitigate risks.

Spill Cleanup Protocol

Evacuate & Secure: Evacuate non-essential personnel from the immediate area. Eliminate
all ignition sources.[12]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Wearing appropriate PPE (including respiratory protection if outside a fume hood),
cover the spill with an inert absorbent material like sand, vermiculite, or diatomite.[12] Do not
use combustible materials like paper towels to absorb the bulk of the spill.

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container
for hazardous waste.[14]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Treat all cleanup materials as hazardous waste.

Waste Disposal

Chemical waste must be handled in accordance with institutional policies and local, state, and

federal regulations.[15]

Segregation: Collect waste 1,1-Diphenylacetone and contaminated materials in a
dedicated, clearly labeled hazardous waste container.

Do Not Mix: Do not mix with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

Drain Disposal:NEVER dispose of 1,1-Diphenylacetone down the drain.[10]

Pickup: Arrange for pickup by a licensed professional waste disposal service.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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